Cas no 2137796-59-7 (3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol)

3-{1-[(Azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol is a heterocyclic compound featuring an azepane ring linked to a 1,2,3-triazole moiety via a methylene bridge, with a terminal propanol group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and drug discovery, where it may serve as a scaffold for bioactive molecules. The azepane ring contributes conformational flexibility, while the triazole group offers potential for click chemistry modifications. The hydroxyl functionality enhances solubility and provides a handle for further derivatization. Its balanced hydrophilicity and lipophilicity make it suitable for optimizing pharmacokinetic properties in lead compound development. The compound's modular design allows for efficient structural diversification.
3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol structure
2137796-59-7 structure
Product Name:3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
CAS No:2137796-59-7
MF:C12H22N4O
MW:238.329282283783
CID:6340776
PubChem ID:165744223
Update Time:2025-05-23

3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-738981
    • 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
    • 2137796-59-7
    • Inchi: 1S/C12H22N4O/c17-7-3-5-12-10-16(15-14-12)9-11-4-1-2-6-13-8-11/h10-11,13,17H,1-9H2
    • InChI Key: DTWIHTHAZWEQEA-UHFFFAOYSA-N
    • SMILES: OCCCC1=CN(CC2CNCCCC2)N=N1

Computed Properties

  • Exact Mass: 238.17936134g/mol
  • Monoisotopic Mass: 238.17936134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63Ų

3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol Pricemore >>

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Additional information on 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol

Recent Advances in the Study of 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol (CAS: 2137796-59-7)

The compound 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol (CAS: 2137796-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of the azepane and triazole moieties in the compound's structure, which contribute to its ability to interact with various biological targets. The compound has shown promising activity in preliminary screening assays, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Researchers have employed advanced synthetic techniques, including click chemistry, to efficiently produce derivatives of this compound for further biological evaluation.

One of the key findings from recent research is the compound's potential as a scaffold for the development of novel kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol allow it to bind to the ATP-binding site of kinases with high affinity, making it a promising candidate for further optimization.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in a wide range of physiological processes, and they represent a major target for drug discovery. Preliminary data suggest that the compound can selectively interact with specific GPCR subtypes, opening new avenues for the development of targeted therapies.

Another area of interest is the compound's potential application in the treatment of neurodegenerative diseases. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier (BBB) and exhibit neuroprotective effects. These findings are particularly significant given the limited number of compounds capable of effectively targeting the central nervous system (CNS).

Despite these promising results, challenges remain in the development of 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's versatility and unique structural features make it a valuable tool for chemical biology research and a promising candidate for drug discovery.

In conclusion, the latest research on 3-{1-[(azepan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol (CAS: 2137796-59-7) highlights its potential as a multifaceted compound with applications in kinase inhibition, GPCR modulation, and neuroprotection. Continued exploration of its biological activity and optimization of its pharmacological properties will be crucial for its advancement into clinical development. This compound represents an exciting area of research in the chemical biology and medicinal chemistry fields, with the potential to yield novel therapeutics for a range of diseases.

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